Cas no 1365923-24-5 (Sodium 5-methyl-1-oxohex-2-en-3-olate)

• Product Name: Sodium 5-methyl-1-oxohex-2-en-3-olate
• CAS No: 1365923-24-5
• MF: C₇H₁₁NaO₂
• MW: 150.150813341141
• CID: 6177309
• PubChem ID: 132343789
• Update Time: 2025-07-16

Sodium 5-methyl-1-oxohex-2-en-3-olate Chemical and Physical Properties

Names and Identifiers

• Sodium 5-methyl-1-oxohex-2-en-3-olate
• 1365923-24-5
• 53009-80-6
• sodium;(Z)-5-methyl-1-oxohex-2-en-3-olate
• Sodium5-methyl-1-oxohex-2-en-3-olate
• EN300-717251

• Inchi： 1S/C7H12O2.Na/c1-6(2)5-7(9)3-4-8;/h3-4,6,9H,5H2,1-2H3;/q;+1/p-1/b7-3-;
• InChI Key： JOCKJWHWCOILRI-WYLUAFJRSA-M
• SMILES： [Na+].[O-]/C(=C\C=O)/CC(C)C

Computed Properties

• Exact Mass: 150.06567387g/mol
• Monoisotopic Mass: 150.06567387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Additional information on Sodium 5-methyl-1-oxohex-2-en-3-olate

Research Briefing on Sodium 5-methyl-1-oxohex-2-en-3-olate (CAS: 1365923-24-5) in Chemical Biology and Pharmaceutical Applications

Sodium 5-methyl-1-oxohex-2-en-3-olate (CAS: 1365923-24-5) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique enolate structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and synthetic pathways to optimize its efficacy and safety profile.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of Sodium 5-methyl-1-oxohex-2-en-3-olate. The study demonstrated that the compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. In vitro and in vivo experiments revealed significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial efficacy of Sodium 5-methyl-1-oxohex-2-en-3-olate against multidrug-resistant bacterial strains. The compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. Mechanistic studies indicated that the enolate moiety disrupts bacterial cell membrane integrity, leading to cell lysis and death. These findings highlight its potential as a lead compound for developing new antibiotics to combat antimicrobial resistance.

The synthetic accessibility of Sodium 5-methyl-1-oxohex-2-en-3-olate has also been a focus of recent research. A 2024 publication in Organic Process Research & Development detailed an optimized, scalable synthesis route with high yield and purity. The process involves a Michael addition followed by oxidation, with sodium hydroxide serving as the base to generate the enolate. This advancement addresses previous challenges in large-scale production, making the compound more accessible for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of Sodium 5-methyl-1-oxohex-2-en-3-olate. Pharmacokinetic studies have indicated moderate oral bioavailability, necessitating formulation optimization to enhance absorption. Additionally, long-term toxicity studies are required to ensure its safety profile. Ongoing research aims to address these limitations through structural modifications and advanced drug delivery systems.

In conclusion, Sodium 5-methyl-1-oxohex-2-en-3-olate (CAS: 1365923-24-5) represents a promising candidate in the chemical biology and pharmaceutical landscape. Its dual anti-inflammatory and antimicrobial properties, coupled with recent advancements in synthetic methodologies, position it as a valuable compound for further investigation. Future research should focus on overcoming pharmacokinetic and toxicity challenges to unlock its full therapeutic potential.